Cas no 2648916-93-0 (2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid)

• Product Name: 2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid
• CAS No: 2648916-93-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5935335
• PubChem ID: 165804845
• Update Time: 2025-06-08

2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid
• 2-[(2S)-N-cyclopentyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]acetic acid
• EN300-1508256
• 2648916-93-0

• Inchi： 1S/C28H34N2O5/c1-3-18(2)26(27(33)30(16-25(31)32)19-10-4-5-11-19)29-28(34)35-17-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h6-9,12-15,18-19,24,26H,3-5,10-11,16-17H2,1-2H3,(H,29,34)(H,31,32)/t18?,26-/m0/s1
• InChI Key： ADACQNVXDVPYRL-IHZSNKTASA-N
• SMILES： O=C([C@H](C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid

Introduction to 2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid (CAS No. 2648916-93-0)

2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid, identified by its CAS number 2648916-93-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound represents a convergence of advanced synthetic methodologies and biological activity, making it a subject of considerable interest for researchers exploring novel therapeutic agents. The molecular structure of this compound is characterized by its complex arrangement of functional groups, which contribute to its unique chemical properties and potential biological functions.

The core structure of this molecule consists of a pentanamidoacetic acid backbone, which is appended with a cyclopentyl side chain at the second carbon position. This cyclopentyl group introduces steric hindrance and influences the overall conformation of the molecule, which is critical for its interaction with biological targets. Additionally, the presence of an N-cyclopentyl group further enhances the compound's structural complexity and may contribute to its binding affinity and selectivity.

One of the most striking features of this compound is the incorporation of a fluoren-9-yl methoxycarbonyl moiety at the amino group. This aromatic substituent not only adds to the molecular complexity but also serves as a photostable tag, which can be advantageous in various spectroscopic applications. The fluoren-9-yl group is known for its excellent fluorescence properties, making this compound a potential candidate for use in bioimaging and drug delivery systems where fluorescence-based detection is required.

The stereochemistry of this compound is also noteworthy. The (2S) configuration at the second carbon position indicates that the molecule possesses chirality, which is a critical factor in many biological systems. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemistry, and thus, the precise control over stereochemical centers is essential for developing effective therapeutic agents. The presence of this chiral center in 2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid suggests that it may exhibit high enantiomeric purity, which could be advantageous for its biological activity.

In recent years, there has been growing interest in the development of novel peptidomimetics as therapeutic agents. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The structure of CAS No. 2648916-93-0 shares similarities with certain peptidomimetic scaffolds, particularly in terms of its amino acid-like backbone and functional groups. This makes it a promising candidate for further exploration as a peptidomimetic drug candidate.

The fluoren-9-yl methoxycarbonyl group in this compound also plays a significant role in its potential applications as a peptidomimetic. The methoxycarbonyl (Moc) group is commonly used in peptide synthesis as an N-terminal protecting group, and its presence in this molecule suggests that it may be involved in modulating peptide-like interactions. Additionally, the fluorenyl moiety could serve as a handle for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting experimental validation. The complex structure of CAS No. 2648916-93-0 makes it an attractive candidate for computational studies aimed at identifying potential therapeutic targets. By leveraging machine learning algorithms and molecular docking simulations, researchers can gain insights into how this compound interacts with biological receptors and enzymes.

The potential applications of this compound extend beyond drug development. Its unique structural features make it suitable for use as an intermediate in organic synthesis and as a building block for more complex molecules. The ability to incorporate photostable tags like the fluorenyl group opens up possibilities for applications in materials science and nanotechnology, where such tags can be used for tracking and imaging purposes.

In conclusion, 2-(2S)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidoacetic acid (CAS No. 2648916-93-0) represents a fascinating example of how structural complexity can be leveraged to develop novel compounds with potential therapeutic applications. Its unique combination of functional groups, stereochemistry, and photostable properties makes it a valuable asset in pharmaceutical research and development. As computational methods continue to advance, compounds like this one will likely play an increasingly important role in discovering new treatments for various diseases.